Cas no 69519-12-6 ((Z)-2-Amino-3-{(E)-(3,4,5-trimethoxyphenyl)methylideneamino}-2-butenedinitrile)

(Z)-2-Amino-3-{(E)-(3,4,5-trimethoxyphenyl)methylideneamino}-2-butenedinitrile structure
69519-12-6 structure
Product Name:(Z)-2-Amino-3-{(E)-(3,4,5-trimethoxyphenyl)methylideneamino}-2-butenedinitrile
CAS No:69519-12-6
MF:C14H14N4O3
MW:286.285962581635
MDL:MFCD00170872
CID:2676343
Update Time:2023-11-22

(Z)-2-Amino-3-{(E)-(3,4,5-trimethoxyphenyl)methylideneamino}-2-butenedinitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-[(3,4,5-trimethoxyphenyl)methylideneamino]but-2-enedinitrile
    • 2-Amino-3-[[(3,4,5-trimethoxyphenyl)methylene]amino]-2-butenedinitrile
    • (Z)-2-amino-3-{[(E)-(3,4,5-trimethoxyphenyl)methylidene]amino}-2-butenedinitrile
    • (Z)-2-Amino-3-{(E)-(3,4,5-trimethoxyphenyl)methylideneamino}-2-butenedinitrile
    • MDL: MFCD00170872
    • Inchi: 1S/C14H14N4O3/c1-19-12-4-9(5-13(20-2)14(12)21-3)8-18-11(7-16)10(17)6-15/h4-5,8H,17H2,1-3H3/b11-10?,18-8+
    • InChI Key: LKYFAOOOYGQZSO-MXPMHQIZSA-N
    • SMILES: O(C)C1C(=CC(/C=N/C(C#N)=C(C#N)N)=CC=1OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 497
  • Topological Polar Surface Area: 114

(Z)-2-Amino-3-{(E)-(3,4,5-trimethoxyphenyl)methylideneamino}-2-butenedinitrile Pricemore >>

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